Cas no 2918871-29-9 (2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane
• CAS No: 2918871-29-9
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• CID: 6796451
• PubChem ID: 171366381
• Update Time: 2025-05-26

2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2918871-29-9
• MFCD34777373
• 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane

• Inchi： 1S/C9H7BrClFO2/c10-6-4-7(11)5(3-8(6)12)9-13-1-2-14-9/h3-4,9H,1-2H2
• InChI Key： RYJVSAADMVDINR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)Cl)C1OCCO1)F

Computed Properties

• Exact Mass: 279.93020g/mol
• Monoisotopic Mass: 279.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane

Comprehensive Overview of 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane (CAS No. 2918871-29-9)

2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane (CAS No. 2918871-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of dioxolane derivatives, which are known for their versatility in synthetic chemistry. The presence of bromo, chloro, and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science.

The unique structural features of 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane make it a subject of interest in modern organic synthesis. The dioxolane ring acts as a protective group for carbonyl functionalities, while the halogenated phenyl ring offers opportunities for further functionalization. This compound is often explored in the context of cross-coupling reactions, a hot topic in synthetic chemistry due to its relevance in creating carbon-carbon bonds. Recent studies have highlighted its role in the development of biologically active molecules, aligning with the growing demand for novel therapeutic agents.

In the realm of agrochemicals, 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane has shown promise as a building block for pesticides and herbicides. The halogen atoms in its structure contribute to its bioactivity, which is a key focus area for researchers addressing global food security challenges. With the increasing emphasis on sustainable agriculture, this compound is being studied for its potential to reduce environmental impact while maintaining efficacy. This aligns with the broader trend of developing green chemistry solutions in the agrochemical industry.

The synthesis of 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane typically involves multi-step reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, reflecting the industry's shift toward more efficient and scalable methods. These innovations are particularly relevant given the current focus on process optimization and cost reduction in chemical manufacturing.

From a commercial perspective, CAS No. 2918871-29-9 is gaining traction as a high-value intermediate. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a versatile component in research and development. The compound's stability and reactivity profile have also made it a candidate for use in electronic materials, particularly in the development of organic semiconductors. This aligns with the growing interest in flexible electronics and renewable energy technologies.

Safety and handling of 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane are critical considerations in laboratory and industrial settings. While it is not classified as a hazardous material, standard precautions for handling halogenated compounds should be observed. This includes the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions makes it a reliable choice for researchers, but its reactivity with strong oxidizing agents should be noted.

In conclusion, 2-(4-Bromo-2-chloro-5-fluorophenyl)-1,3-dioxolane (CAS No. 2918871-29-9) is a multifaceted compound with significant potential in multiple scientific domains. Its structural uniqueness and reactivity make it a valuable tool for researchers exploring new frontiers in drug discovery, agrochemical development, and advanced materials. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry and its applications.